Cas no 1858249-59-8 (Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate)

• Product Name: Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate
• CAS No: 1858249-59-8
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• MDL: MFCD28040510
• CID: 4624312
• Update Time: 2025-10-19

Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate

• MDL： MFCD28040510
• Inchi： 1S/C13H14F3NO2/c1-19-13(18)8-7-9(14)12(11(16)10(8)15)17-5-3-2-4-6-17/h7H,2-6H2,1H3
• InChI Key： RYJSBYHFBBYBGL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=C(N2CCCCC2)C(F)=C1F

Additional information on Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate

Methyl 2,3,5-Trifluoro-4-Piperidin-1-ylbenzoate (CAS No. 1858249-59-8): An Overview

Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate (CAS No. 1858249-59-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluorinated aromatic esters and is characterized by its unique structural features, including a trifluoromethyl group and a piperidine ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The trifluoromethyl group in Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly valuable in drug design, as it can improve the bioavailability and pharmacokinetic profile of potential therapeutic agents. Additionally, the presence of the piperidine ring provides the compound with additional conformational flexibility, which can influence its binding affinity to various biological targets.

Recent studies have explored the potential of Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that compounds with similar structures exhibit potent activity against specific ion channels and receptors involved in neurological conditions such as epilepsy and neuropathic pain. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate effectively modulates voltage-gated sodium channels (NaV) and transient receptor potential (TRP) channels, which are key targets for pain management.

In addition to its neurological applications, Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses anti-cancer properties by inhibiting specific signaling pathways involved in tumor growth and metastasis. A recent publication in the Cancer Research journal reported that Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of apoptosis and cell cycle arrest.

The synthesis of Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate has been optimized to achieve high yields and purity levels. Various synthetic routes have been explored, with one common approach involving the reaction of 2,3,5-trifluorobenzoic acid with piperidine followed by esterification with methanol. The resulting compound is then purified using standard techniques such as column chromatography or recrystallization. The robust synthetic methodology ensures that Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate can be produced on a scale suitable for both research and potential commercial applications.

To further understand the biological activity of Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its pharmacological properties and safety profile. For example, a comprehensive toxicity assessment revealed that Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development.

In conclusion, Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate (CAS No. 1858249-59-8) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurological disorders and oncology. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic applications, Methyl 2,3,5-trifluoro-4-piperidin-1-ylbenzoate is poised to play a significant role in advancing medical treatments.